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The Aspiring Scholars Directed Research Program (ASDRP) offers a rigorous, immersive
research experience for high school students with a keen interest in Science, Technology,
Engineering, and Mathematics (STEM). This guide provides an in-depth overview of the
eligibility criteria, application process, and program structure for researchers, scientists, and
drug development professionals interested in understanding the next generation of scientific
talent.

Eligibility and Core Requirements

The ASDRP is designed to be an accessible and inclusive program, prioritizing passion and a
strong interest in STEM over traditional academic metrics.[1][2] The program is open to all high
school students, from grades 9 to 12.[3] Students can participate from the San Francisco Bay
Area, across the United States, and internationally, with remote participation options available.

[2](3]

While prior research experience is not a prerequisite, a demonstrated passion for learning and
a desire to contribute to the scientific community are essential.[1] The program does not
consider test scores, grade point averages, or involvement in academic competitions as
defining admission criteria.[1][2] ASDRP actively encourages applications from students from
diverse demographic and socioeconomic backgrounds.[1]

Undergraduates interested in research opportunities with ASDRP should directly contact the
appropriate Department Chair with their resume.[1]
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Eligibility Criteria Requirement

Academic Level Current high school students (Grades 9-12)[1][3]

] ] United States and international students are
Geographic Location o ) )
eligible. Remote options are available.[2][3]

Prior Experience No prior research experience is required.[1][3]

) Strong interest in STEM, passion for learning,
Core Attributes ] o
and a desire to be a scientist.[1][3]

Application Process and Deadlines

The application process for ASDRP is conducted online and varies depending on the desired
research term: Spring, Summer, or Autumn.[1][3] The program is highly competitive, with
acceptance rates around 3% for the summer session and 25-31% for other terms, so timely
submission is crucial.[3] Late applications are not considered under any circumstances.[1]

Application Components:
o Application Form: General information about the applicant.[3]

e Personal Statement: An essay detailing the applicant's interests, background, and motivation
for joining the program.[3]

» Teacher Recommendation: A letter from a teacher who can speak to the applicant's work
ethic and academic interests.[3]

Application Deadlines:
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Early Deadline
Session Applications Open (Rolling Final Deadline
Admissions)

Spring August 18 November 15 December 30
Summer October 1 February 1 April 15
Autumn - Mid-July (Priority) Mid-August (General)

Note: The provided search results did not contain specific "Applications Open" and "Early
Deadline" dates for the Autumn session, but did indicate a mid-August general deadline and a
mid-July priority deadline.[2]

Research Areas and Program Structure

ASDRP provides students with the opportunity to engage in hands-on research across a variety
of STEM disciplines.[4] Participants work alongside experienced mentors from academia and
industry on novel research projects.[2] The program boasts access to professional-grade
laboratories and facilities, allowing students to contribute to research that is often published
and may lead to intellectual property.[3]

Key Research Departments:

» Biological and Life Sciences

e Chemistry and Physics

o Computer Science and Engineering

The program is structured to foster a deep understanding of the scientific process, from
experimental design to data analysis and presentation.[2] Many students continue their
research at ASDRP year-round and for multiple years.[2]

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for a student participating in the ASDRP.
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ASDRP Participant Workflow

This diagram outlines the logical progression from application to the dissemination of research
findings for a student in the ASDRP program. The process is designed to be a comprehensive
and immersive experience in the world of scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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